Cas no 143306-65-4 (4-Hydroxy-3,3-dimethyl-1-piperidinecarboxylic Acid 1,1-Dimethylethyl Ester)

• Product Name: 4-Hydroxy-3,3-dimethyl-1-piperidinecarboxylic Acid 1,1-Dimethylethyl Ester
• CAS No: 143306-65-4
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• MDL: MFCD11977343
• CID: 105935
• PubChem ID: 53393265
• Update Time: 2025-10-28

4-Hydroxy-3,3-dimethyl-1-piperidinecarboxylic Acid 1,1-Dimethylethyl Ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 4-hydroxy-3,3-dimethyl-, 1,1-dimethylethyl ester
• 4-Hydroxy-3,3-dimethyl-1-piperidinecarboxylic Acid 1,1-Dimethylethyl Ester
• 1-Boc-4-hydroxy-3,3-dimethylpiperidine
• Tert-Butyl 4-Hydroxy-3,3-Dimethylpiperidine-1-Carboxylate
• 4-hydroxy-3,3-dimethyl-piperidine-1-carboxylic acid tert-butyl ester
• A808054
• ACMC-20n2gw
• AG-D-85673
• CTK4C3565
• I12-0574
• SureCN2777507
• t-butyl 4-hydroxy-3,3-dimethylpiperidine-1-carboxylate
• tert-butyl 3,3-dimethyl-4-oxidanyl-piperidine-1-carboxylate
• 1-Boc-3,3-dimethylpiperidin-4-ol
• QZMUVNRDYLNZDA-UHFFFAOYSA-N
• SB11750
• 1-Piperidinecarboxylic acid, 4-hydroxy-3,3-dimethyl-, 1,1-dimethylethyl ester
• AS-34002
• AKOS015897865
• tert-butyl 4-hydroxy-3,3-dimethyl piperidine-1-carboxylate
• SCHEMBL2777507
• 143306-65-4
• EN300-206514
• SY042404
• TERT-BUTYL4-HYDROXY-3,3-DIMETHYLPIPERIDINE-1-CARBOXYLATE
• CS-0048212
• Z1505702443
• DTXSID30693848
• MFCD11977343
• tert-butyl 4-hydroxy-3,3-dimethyl-piperidine-1-carboxylate
• 1-Boc-4-hydroxy-3,3-dimethylpiperidine, AldrichCPR
• tert-butyl (4R)-4-hydroxy-3,3-dimethyl-piperidine-1-carboxylate
• tert-butyl (4S)-4-hydroxy-3,3-dimethyl-piperidine-1-carboxylate

• MDL： MFCD11977343
• Inchi： 1S/C12H23NO3/c1-11(2,3)16-10(15)13-7-6-9(14)12(4,5)8-13/h9,14H,6-8H2,1-5H3
• InChI Key： QZMUVNRDYLNZDA-UHFFFAOYSA-N
• SMILES： OC1CCN(C(=O)OC(C)(C)C)CC1(C)C

Computed Properties

• Exact Mass: 229.168
• Monoisotopic Mass: 229.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.8

Experimental Properties

• PSA: 49.77000
• LogP: 1.95220

4-Hydroxy-3,3-dimethyl-1-piperidinecarboxylic Acid 1,1-Dimethylethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Hydroxy-3,3-dimethyl-1-piperidinecarboxylic Acid 1,1-Dimethylethyl Ester

Introduction to 4-Hydroxy-3,3-dimethyl-1-piperidinecarboxylic Acid 1,1-Dimethylethyl Ester (CAS No. 143306-65-4)

4-Hydroxy-3,3-dimethyl-1-piperidinecarboxylic Acid 1,1-Dimethylethyl Ester, identified by the Chemical Abstracts Service Number (CAS No.) 143306-65-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and roles as pharmacophores in drug development. The unique structural features of this molecule, including its hydroxyl group and tert-butyl ester moiety, contribute to its potential as a key intermediate in the synthesis of bioactive molecules.

The structure of 4-Hydroxy-3,3-dimethyl-1-piperidinecarboxylic Acid 1,1-Dimethylethyl Ester is characterized by a piperidine ring substituted with a hydroxyl group at the 4-position and two methyl groups at the 3-position. The presence of the 1,1-dimethylethyl ester group further enhances its chemical reactivity and versatility in synthetic pathways. This configuration makes it an attractive candidate for further functionalization, enabling the creation of more complex derivatives with tailored biological properties.

In recent years, there has been a growing interest in piperidine derivatives due to their demonstrated efficacy in various therapeutic applications. The hydroxyl group in this compound can serve as a nucleophilic site for further chemical modifications, such as etherification or esterification, while the dimethyl substitution at the 3-position contributes to steric stability and metabolic resistance. These features are particularly valuable in designing molecules that require prolonged bioavailability and enhanced target specificity.

One of the most compelling aspects of 4-Hydroxy-3,3-dimethyl-1-piperidinecarboxylic Acid 1,1-Dimethylethyl Ester is its potential application in the development of novel therapeutic agents. Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) to optimize drug candidates. The piperidine scaffold is well-documented for its role in central nervous system (CNS) drugs, cardiovascular medications, and anti-inflammatory agents. By leveraging the unique properties of this compound, researchers aim to develop new molecules that address unmet medical needs.

Recent studies have highlighted the significance of piperidine derivatives in modulating enzyme activity and receptor binding. For instance, modifications at the 3-position of the piperidine ring have been shown to influence binding affinity and selectivity for enzymes such as kinases and phosphodiesterases. The tert-butyl ester group in 4-Hydroxy-3,3-dimethyl-1-piperidinecarboxylic Acid 1,1-Dimethylethyl Ester not only provides a handle for further derivatization but also contributes to the overall solubility and pharmacokinetic profile of potential drug candidates.

The synthesis of 4-Hydroxy-3,3-dimethyl-1-piperidinecarboxylic Acid 1,1-Dimethylethyl Ester involves multi-step organic transformations that highlight its synthetic utility. Key synthetic strategies include nucleophilic substitution reactions at the hydroxyl group followed by esterification with isobutyric acid under acidic conditions. These methodologies showcase the compound's adaptability in industrial-scale production and laboratory-scale investigations.

In conclusion, 4-Hydroxy-3,3-dimethyl-1-piperidinecarboxylic Acid 1,1-Dimethylethyl Ester (CAS No. 143306-65-4) represents a promising scaffold for pharmaceutical innovation. Its structural features offer a balance between chemical reactivity and biological activity, making it an invaluable building block for drug discovery programs. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a pivotal role in shaping the future of medicine.